Cas no 158599-54-3 (3-Oxa-1-azatricyclo[3.1.0.02,6]hexan-4-one)
158599-54-3 structure
Product Name:3-Oxa-1-azatricyclo[3.1.0.02,6]hexan-4-one
CAS No:158599-54-3
MF:C4H3NO2
MW:97.0721209049225
CID:186837
PubChem ID:53439832
Update Time:2025-04-19
3-Oxa-1-azatricyclo[3.1.0.02,6]hexan-4-one Chemical and Physical Properties
Names and Identifiers
-
- 3-Oxa-1-azatricyclo[3.1.0.02,6]hexan-4-one
- Azapyrovalene
- 3-Oxa-1-azatricyclo[3.1.0.0~2,6~]hexan-4-one
- DTXSID90702182
- 158599-54-3
-
- Inchi: 1S/C4H3NO2/c6-4-2-1-3(7-4)5(1)2/h1-3H
- InChI Key: KUSAXTKYYCRTMY-UHFFFAOYSA-N
- SMILES: O1C(C2C3C1N32)=O
Computed Properties
- Exact Mass: 97.01639
- Monoisotopic Mass: 97.016378338g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 29.3Ų
Experimental Properties
- PSA: 29.54
3-Oxa-1-azatricyclo[3.1.0.02,6]hexan-4-one Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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